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Compound of Interest

Compound Name: (2-tert-Butylphenoxy)acetonitrile
CAS No.: 202821-16-7
Cat. No.: B3040445
Get Quote
. J

Executive Summary

(2-tert-Butylphenoxy)acetonitrile (CAS: 3288-99-1) is an organic nitrile intermediate often
used in pharmaceutical synthesis. While less volatile than low-molecular-weight nitriles (like
acetonitrile), it presents a dual hazard profile: acute toxicity and the potential to liberate
Hydrogen Cyanide (HCN) gas under acidic conditions.

Immediate Directive:
* NEVER mix this compound (or its waste streams) with acids.
¢ NEVER dispose of this compound down the drain.

o ALWAYS segregate as "Cyanide-Bearing Organic Waste" for professional incineration.

Chemical Profile & Hazard Mechanism

To handle this chemical safely, you must understand the mechanism of its toxicity. It is not
merely a "toxic organic”; it is a latent source of cyanide.
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Property Data

Phenol ether linked to a nitrile group (
Chemical Structure

)

) Typically a colorless to pale yellow liquid or low-
Physical State

melting solid.
Primary Hazard Acute Toxicity (Oral/Dermal/Inhalation).[1]
Reactivity Hazard Acid Hydrolysis: Releases HCN gas.

_ >110°C (Estimated) - Combustible but not highly
Flash Point
flammable.

The "Kill Mechanism": Acid Hydrolysis
The nitrile moiety (
) is stable under neutral conditions. However, in the presence of strong acids (pH < 2) and

moisture, the following hydrolysis occurs, potentially releasing lethal gas before the carboxylic
acid endpoint is reached:

Critical Note: While complete hydrolysis yields ammonium, incomplete reaction or mixing with
anhydrous acids can liberate HCN gas immediately.

Disposal Workflow (Step-by-Step)

Do not attempt to chemically neutralize this waste in the laboratory (e.g., via bleach oxidation)
unless you have a validated, closed-system protocol. The safest and most compliant method is
segregated capture for commercial incineration.

Phase 1: Waste Segregation (The Golden Rule)

The most common accident involving nitriles is accidental mixing with acidic waste streams
(e.g., acid digestions, TCA waste).

o Designated Container: Use a dedicated High-Density Polyethylene (HDPE) or amber glass
container.
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o Compatibility Check: Ensure the container is free of any acid residue.
e pH Control: If the waste is in solution, verify pH is

. If acidic, carefully neutralize with Sodium Hydroxide (NaOH) before adding to the waste
container.

Phase 2: Packaging & Labeling
o Select Container: Wide-mouth HDPE jar (for solids/sludges) or Safety Can (for liquids).

o Labeling: Affix a hazardous waste label immediately.
o Constituents: Write "(2-tert-Butylphenoxy)acetonitrile”.
o Hazard Checkboxes: Toxic, Irritant.

o Critical Warning: Write "ORGANIC NITRILE - DO NOT ADD ACID" in bold red marker on
the label.

Phase 3: Storage & Pickup

o Satellite Accumulation Area (SAA): Store in a secondary containment tray separate from acid

waste streams.

o Timeline: Request pickup within 90 days (or according to local RCRA guidelines).

Decision Logic: Waste Stream Segregation

Use this logic flow to determine the correct disposal path for your specific experimental

residues.
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Waste Generation:
(2-tert-Butylphenoxy)acetonitrile

Physical State?

Solid / Pure Substance Liquid / Solution

Stream A: Solid Toxic Waste
(Tag: Organic Nitrile)

Acidic (pH < 7)

CAUTION: Neutralize with NaOH
(In Fume Hood)

Neutral/Basic (pH >= 7)

Stream B: Liquid Organic Waste
(Tag: Cyanide-Bearing)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating nitrile waste. Note the critical loop for acidic solutions
requiring neutralization prior to storage.

Emergency Contingencies: Spill Response

In the event of a spill, speed and respiratory protection are paramount.[2]
PPE Requirements:

e Gloves: Nitrile rubber (0.11 mm) provides splash protection. For prolonged cleanup, use
Butyl Rubber or Silver Shield/4H.

o Respiratory: If outside a fume hood, use a full-face respirator with Organic Vapor/Acid Gas
cartridges (due to potential HCN generation).
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Figure 2: Immediate response workflow for spills involving phenoxyacetonitriles.

Regulatory & Compliance Context

This procedure aligns with EPA RCRA regulations regarding "Characteristic Hazardous Waste."

o Waste Code: While (2-tert-Butylphenoxy)acetonitrile is not explicitly P-listed (like P063
HCN) or U-listed (like U003 Acetonitrile), it is regulated as D003 (Reactivity) if it generates
toxic gases when mixed with water/acid, and D001 (Ignitability) if in a flammable solvent.

e Destruction Method: The industry standard is high-temperature incineration equipped with
scrubbers to capture Nitrogen Oxides (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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